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Compound of Interest

Compound Name: Megastigmatrienone D

CAS No.: 13215-88-8

Cat. No.: B145869

Get Quote

Target Analyte: Megastigmatrienone D (Isomer 4; (4E)-4-[(E)-but-2-enylidene]-3,5,5-

trimethylcyclohex-2-en-1-one) CAS: 5164-78-3 Application: Flavor Chemistry, Tobacco Aroma

Profiling, Drug Development (Bioactive Terpenoids)

Executive Summary & Strategic Approach
Megastigmatrienone D (often referred to as Tabanone or Isomer 4) is a C13 norisoprenoid

ketone critical to the sensory profiles of tobacco, aged wine, and tea. Unlike simple extraction

targets, Megastigmatrienone D presents a dual challenge:

Isomeric Complexity: It exists in equilibrium with three other geometric isomers (A, B, C).

Isolation requires conditions that minimize thermal isomerization while achieving high-

resolution separation.

Precursor Latency: In plant matrices (specifically Nicotiana tabacum), >80% of the

compound exists as non-volatile glycosidic precursors.

The Senior Scientist’s Directive: Do not rely solely on direct solvent extraction of the free

volatile if your goal is yield. This guide details a Dual-Stream Protocol:
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Stream A (Direct): Isolation of free volatiles using SDE (Simultaneous Distillation Extraction)

or low-temp Solvent Extraction.

Stream B (Total): Methanolic extraction of precursors followed by acid hydrolysis to release

the "bound" Megastigmatrienone D.

Pre-Extraction Considerations & Chemistry
Chemical Identity[1][2]

IUPAC: (4E)-4-[(E)-but-2-enylidene]-3,5,5-trimethylcyclohex-2-en-1-one[1]

Molecular Weight: 190.28 g/mol [1][2][3][4][5][6]

LogP: ~2.6 (Moderately lipophilic)

Solubility: Soluble in Ethanol, Dichloromethane (DCM), Hexane; Insoluble in Water.

Solvent Selection Logic
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Solvent Polarity Index Suitability Expert Note

Dichloromethane

(DCM)
3.1 High

Excellent solubility for

free volatiles; low

boiling point (40°C)

minimizes thermal

degradation during

concentration.

Methanol (MeOH) 5.1 High

Essential for

extracting glycosidic

precursors (Stream

B). Penetrates plant

cell walls effectively.

Hexane 0.1 Medium

Good for defatting or

specific partitioning,

but may miss more

polar isomers or

precursors.

Supercritical CO₂ Tunable High

The "Green" standard.

Tunable density

allows selective

extraction of the

ketone without

chlorophyll

contamination.

Detailed Experimental Protocols
Protocol A: High-Yield Precursor Extraction &
Hydrolysis (Recommended)
Use this method for maximum recovery from plant material (Tobacco/Tea).

Reagents: Methanol (HPLC Grade), HCl (2M), Dichloromethane (DCM), Anhydrous Sodium

Sulfate.
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Step-by-Step Workflow:

Maceration: Suspend 100g of dried, ground sample in 500mL 80% Methanol/Water.

Ultrasonication: Sonicate at 30°C for 40 mins. Note: Avoid higher temps to prevent

uncontrolled isomerization.

Filtration: Filter supernatant. Repeat extraction 2x. Combine filtrates.

Evaporation: Remove Methanol under reduced pressure (Rotavap at 40°C) until only the

aqueous phase remains.

Partition (Clean-up): Wash the aqueous phase with Hexane (50mL x 2) to remove

lipids/waxes. Discard Hexane layer.

Hydrolysis (The Critical Step): Acidify the aqueous phase to pH 2.5 using 2M HCl. Heat at

90°C for 1 hour under reflux.

Mechanism:[1][7][8][9] This cleaves the glycosidic bond, releasing free

Megastigmatrienone D from its non-volatile precursor.

Final Extraction: Cool rapidly. Extract the now-liberated volatiles with DCM (100mL x 3).

Drying: Dry DCM layer over Anhydrous Na₂SO₄ and concentrate to ~2mL.

Protocol B: Direct Isolation via SDE (Simultaneous
Distillation Extraction)
Use this method for capturing the "native" aroma profile without hydrolysis artifacts.

Equipment: Likens-Nickerson Apparatus. Solvent: Dichloromethane or Pentane:Ether (1:1).

Setup: Place 50g sample + 500mL distilled water in the sample flask. Place 50mL solvent in

the extraction flask.

Distillation: Heat both flasks to boiling. The steam (carrying volatiles) and solvent vapors

meet in the central condensing chamber.
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Duration: Run for 2-3 hours.

Recovery: Collect the solvent phase. The co-extracted water will phase-separate

automatically.

Concentration: Concentrate solvent using a Kuderna-Danish concentrator (gentler than

Rotavap for volatiles).

Purification & Isomer Separation (The "D" Specifics)
Crude extracts contain all 4 isomers (A, B, C, D). To isolate Megastigmatrienone D, you must

use Preparative HPLC or Flash Chromatography.

Stationary Phase: C18 (Octadecyl) Reverse Phase. Mobile Phase: Acetonitrile (ACN) : Water.

[10]

Separation Gradient:

0-5 min: 40% ACN (Isocratic hold to elute polar impurities)

5-25 min: 40% → 70% ACN (Linear Gradient)

Flow Rate: 12 mL/min (for 20mm Prep column)

Elution Order (Typical on C18):

Megastigmatrienone C (Most polar)

Megastigmatrienone B[5][7][11]

Megastigmatrienone A[5][7][10][12][13]

Megastigmatrienone D (Late eluting, usually the (E,E) isomer)

Note: Isomer D is often identified by its UV max at ~290nm (conjugated ketone).

Visualizing the Workflow
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Caption: Integrated workflow for the extraction of glycosidic precursors and isolation of

Megastigmatrienone D.

Quality Control & Validation
To ensure the isolate is indeed Isomer D and not a co-eluting congener, verify using GC-MS.

Parameter Specification for Megastigmatrienone D

GC Column DB-5MS or HP-5 (Non-polar capillary)

Retention Index (RI)
Approx. 1450 - 1480 (Dependent on temp

program)

Key MS Ions (m/z) 147 (Base Peak), 190 (Molecular Ion), 175, 133

UV Absorbance λmax ≈ 290 nm (Ethanol)

Troubleshooting Tip: If yield is low, check the hydrolysis pH. If pH > 3.0, hydrolysis is

incomplete. If pH < 1.0, you risk degrading the ketone ring structure. Maintain pH 2.0–2.5

rigorously.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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